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Compound of Interest

Compound Name: Pigment red 57

Cat. No.: B610103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Pigment Red 57:1
(C.I. 15850:1), a widely used monoazo calcium salt pigment. Understanding the solubility of
this pigment is critical for its application in various formulations, including inks, coatings,
plastics, and cosmetics. This document compiles available quantitative and qualitative solubility
data, outlines a general experimental protocol for solubility determination, and presents a visual
workflow for the experimental process.

Quantitative and Qualitative Solubility Data

The solubility of Pigment Red 57:1 is generally low in most common solvents, a characteristic
typical of laked organic pigments. While extensive quantitative data in a wide range of organic
solvents is not readily available in public literature, this guide summarizes the known values
and qualitative descriptions.

Quantitative Solubility Data

Precise quantitative solubility data for Pigment Red 57:1 in organic solvents is sparse.
However, some data is available for its solubility in water.
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Solvent Temperature Solubility
Water 25°C 8.9 mg/L[1]
Water 23°C 1.2 mg/L (0.0012 g/L)

It is important to note that the solubility in aqueous media can be influenced by pH. One source

indicates a solubility of 1.0% in water at pH 8.1, which is significantly higher than the values

reported for neutral water and likely reflects the salt form of the pigment.

Qualitative Solubility Information

Many technical data sheets and safety data sheets describe the solubility of Pigment Red 57:1

in qualitative terms. This information, while not quantitative, provides valuable guidance for

solvent selection.

Solvent/Solvent System

Solubility/Resistance Description

Ethanol Insoluble[2][3][4][5][6][7]
Acetone Insoluble[4]
Benzene Insoluble[4]

Dimethylformamide (DMF)

Dissolves (absorption maximum at ~442 nm)[7]

Hot Water

Slightly soluble, yellowish-red color[3][4][5][6][7]

Cold Water

Insoluble[4][7]

Acetone/Water (1:1)

0.38% soluble

Dimethyl Sulfoxide (DMSO)

0.5% soluble

Ethanol/Water (4:6)

< 0.3% soluble

Solvent Resistance (Bleeding)

Xylene

Rating: 4 (on a scale of 1-5)

Ethyl Acetate

Rating: 4-5 (on a scale of 1-5)

Methyl Ethyl Ketone (MEK)

Rating: 4-5 (on a scale of 1-5)
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The resistance ratings indicate the pigment's tendency to "bleed" or migrate in the presence of
the solvent, which is related to but not a direct measure of its solubility. A higher rating indicates
better resistance and, generally, lower solubility.

Experimental Protocol for Determining Pigment
Solubility

The following is a generalized experimental protocol for determining the solubility of Pigment
Red 57:1 in organic solvents. This protocol is based on established principles of solubility
testing, as specific standardized methods for this pigment are not widely published.

Objective: To determine the saturation solubility of Pigment Red 57:1 in a given organic
solvent at a specified temperature.

Materials and Equipment:

Pigment Red 57:1 powder

o Selected organic solvents (e.g., ethanol, acetone, methyl ethyl ketone, ethyl acetate, xylene,
dimethylformamide)

o Analytical balance (accurate to 0.1 mg)

e Volumetric flasks

e Conical flasks or sealed vials

o Constant temperature shaker bath or incubator

o Centrifuge

o Syringe filters (0.45 um or smaller, solvent-compatible)

o UV-Vis spectrophotometer

o Cuvettes (solvent-compatible)

» Pipettes and other standard laboratory glassware
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Procedure:
e Preparation of a Saturated Solution:

o Accurately weigh an excess amount of Pigment Red 57:1 and add it to a known volume
of the selected organic solvent in a conical flask or vial. The amount of pigment should be
sufficient to ensure that undissolved solids remain after reaching equilibrium.

o Seal the flask/vial to prevent solvent evaporation.

o Place the flask/vial in a constant temperature shaker bath set to the desired temperature
(e.g., 25°C).

o Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48
hours). The time required for equilibrium may need to be determined experimentally.

o Separation of Undissolved Pigment:

o

After the equilibration period, allow the suspension to settle.

[e]

To separate the undissolved solid, centrifuge a portion of the suspension at a high speed.

o

Carefully withdraw the supernatant using a pipette, ensuring no solid particles are
disturbed.

o

For complete removal of any remaining particulates, filter the supernatant through a
syringe filter (e.g., 0.45 um PTFE filter for organic solvents).

e Quantification of Dissolved Pigment:
o Gravimetric Method (for higher solubility):

» Accurately pipette a known volume of the clear, filtered saturated solution into a pre-
weighed dish.

» Evaporate the solvent under controlled conditions (e.g., in a fume hood or under a
gentle stream of nitrogen) until the pigment residue is completely dry.
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» Weigh the dish with the pigment residue. The difference in weight corresponds to the
mass of the dissolved pigment.

= Calculate the solubility in g/100 mL or other appropriate units.

o Spectrophotometric Method (for lower solubility):

Prepare a series of standard solutions of Pigment Red 57:1 of known concentrations in
the same solvent.

= Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) to construct a calibration curve (Absorbance vs. Concentration). The
Amax for Pigment Red 57:1 in DMF is approximately 442 nm[7].

» Measure the absorbance of the filtered saturated solution (diluting with a known volume
of solvent if necessary to fall within the range of the calibration curve).

» Use the calibration curve to determine the concentration of the pigment in the saturated
solution.

» Data Reporting:
o Report the solubility as the average of at least three independent measurements.

o Specify the solvent, temperature, and the analytical method used (gravimetric or
spectrophotometric).

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the experimental determination of
pigment solubility.
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Preparation of Saturated Solution

Weigh excess Pigment Red 57:1

:

Add to known volume of solvent

:

Seal and place in constant temperature shaker

l

Agitate to reach equilibrium (24-48h)

Sepalation

Centrifuge the suspension

l

Withdraw supernatant

:

Filter through syringe filter (e.g., 0.45 um)

Gravimetric Method
(Evaporate solvent and weigh residue)

Quantification l

Solubility Data (g/100mL or mg/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining pigment solubility.
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This guide provides a foundational understanding of the solubility of Pigment Red 57:1. For
specific applications, it is highly recommended to perform experimental solubility testing using
the intended solvent system and conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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